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Compound of Interest

Compound Name: Benodanil

Cat. No.: B1667995

For immediate release: This document provides crucial safety and logistical information for the
proper disposal of Benodanil, a fungicide used in research and development. Adherence to
these procedures is essential for ensuring laboratory safety and environmental protection.

Benodanil, an obsolete fungicide, requires careful handling and disposal due to its chemical
nature and potential environmental impact.[1][2][3] This guide offers step-by-step procedures
for researchers, scientists, and drug development professionals to manage Benodanil waste in

a safe and compliant manner.

Chemical and Physical Properties

A comprehensive understanding of Benodanil's properties is fundamental to its safe handling

and disposal.
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Property Value Unit

Molecular Formula C13H10INO

Molecular Weight 323.13 g/mol

CAS Number 15310-01-7

Melting Point 137 °C

Boiling Point 323.2 (+25.0) °C at 760 mmHg
Water Solubility 20 mg/L (at 20°C)
pKa 12.87 (+0.70)

LogP (Octanol/Water Partition
- 3.927
Coefficient)

Sources:[1][2][4][5]

Hazard Identification and Safety Precautions

While some aggregated GHS information suggests Benodanil does not meet hazard criteria, it
is crucial to treat it with caution as an obsolete pesticide.[1] It is known to be toxic to fish and
other aquatic organisms.[6]

Hazard Description

Toxic to fish and aquatic organisms.[6] Strong
Environmental Hazards adsorption to soil and sediment can lead to

long-term residue persistence.

While specific GHS classification is not

consistently reported[1], a solution of Benodanil

in methanol is listed with hazards including
Human Health Hazards ) o

being toxic if swallowed or absorbed through the

skin, causing organ damage, and being a skin

and eye irritant.[7]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benodanil
https://wap.guidechem.com/encyclopedia/benodanil-dic238840.html
https://www.chemeo.com/cid/91-679-8/Benodanil
https://www.bocsci.com/product/benodanil-cas-15310-01-7-197814.html
https://www.benchchem.com/product/b1667995?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benodanil
https://www.beyondpesticides.org/resources/pesticide-gateway?pesticideid=103
https://www.beyondpesticides.org/resources/pesticide-gateway?pesticideid=103
https://pubchem.ncbi.nlm.nih.gov/compound/Benodanil
https://www.accustandard.com/prod0007845.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE): When handling Benodanil, always wear appropriate
PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.

Step-by-Step Disposal Procedures

The following procedures are based on general best practices for pesticide and laboratory
chemical disposal. Always consult your institution's Environmental Health and Safety (EHS)
department and local regulations for specific requirements.

1. Waste ldentification and Segregation:
o Designate a specific, clearly labeled, and sealed container for Benodanil waste.

» Do not mix Benodanil waste with other chemical waste streams unless explicitly permitted
by your EHS department.

2. Small Quantities of Unused Product:
e Avoid disposing of pure, unused Benodanil whenever possible.

« If you have a small amount of leftover diluted solution, it may be possible to use it for its
intended purpose according to the original experimental protocol.[8][9]

» Never dispose of Benodanil, in any form, down the sink or drain.[9][10] This can disrupt
wastewater treatment processes and harm aquatic life.[9]

3. Bulk Disposal and Contaminated Materials:

« All Benodanil waste, including contaminated labware (e.g., pipette tips, gloves, paper
towels), must be disposed of as hazardous waste.

o Contact your local hazardous waste disposal facility or a licensed contractor for pickup and
disposal. You can find local contacts through the EPA or by calling 1-800-CLEANUP.[8][9]

o Keep the waste in its original or a properly labeled container.[8]

4. Empty Container Disposal:
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e An empty pesticide container can be as hazardous as a full one due to residual chemicals.
[10]

» Never reuse empty Benodanil containers for any other purpose.[8][9]

o Follow the triple-rinsing protocol outlined below before disposing of the container.

Experimental Protocol: Triple-Rinsing of Empty
Containers

This procedure ensures that empty containers are thoroughly decontaminated before disposal.

[10]

« Initial Rinse: While wearing full PPE, fill the empty Benodanil container approximately one-
quarter full with a suitable solvent (e.g., methanol or another solvent in which Benodanil is
soluble).

» Agitate: Securely cap the container and shake vigorously for at least 30 seconds to rinse all
interior surfaces.

o Collect Rinsate: Pour the rinsate into a designated hazardous waste container for
Benodanil.

» Repeat: Repeat the rinsing and collection steps two more times.

» Final Disposal: After the third rinse, allow the container to air dry completely in a well-
ventilated area (e.g., a fume hood). Dispose of the cap as regular waste and the container as
directed by your local hazardous waste regulations.[10]

Logical Workflow for Benodanil Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Benodanil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Benodanil: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667995#benodanil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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